Cas no 176548-91-7 (3'-Chloro-4'-fluoro-5'-methylacetophenone)

• Product Name: 3'-Chloro-4'-fluoro-5'-methylacetophenone
• CAS No: 176548-91-7
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5006693
• Update Time: 2025-06-08

3'-Chloro-4'-fluoro-5'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-fluoro-5'-methylacetophenone

• Inchi： 1S/C9H8ClFO/c1-5-3-7(6(2)12)4-8(10)9(5)11/h3-4H,1-2H3
• InChI Key： ARQAPIAILQTLMH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=CC(C(C)=O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-4'-fluoro-5'-methylacetophenone

Introduction to 3'-Chloro-4'-fluoro-5'-methylacetophenone (CAS No. 176548-91-7) in Modern Chemical Research

3'-Chloro-4'-fluoro-5'-methylacetophenone, identified by the chemical identifier CAS No. 176548-91-7, is a significant compound in the realm of organic synthesis and pharmaceutical development. This molecule, featuring a chloro, fluoro, and methyl-substituted acetophenone backbone, has garnered attention due to its versatile reactivity and potential applications in the synthesis of biologically active molecules. The structural features of this compound make it a valuable intermediate in the preparation of various pharmacophores, particularly those targeting neurological and anti-inflammatory pathways.

The chloro and fluoro substituents in 3'-Chloro-4'-fluoro-5'-methylacetophenone play crucial roles in modulating the electronic properties and metabolic stability of the resulting derivatives. The methyl group, while seemingly simple, contributes to the overall steric environment, influencing both the reactivity and selectivity of subsequent chemical transformations. These structural elements collectively enhance the compound's utility as a building block in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds with enhanced pharmacological properties has driven significant research into derivatives of 3'-Chloro-4'-fluoro-5'-methylacetophenone. Researchers have explored its transformation into various scaffolds, including benzodiazepines, flavonoids, and other bioactive molecules. The presence of both electrophilic and nucleophilic centers in this compound allows for diverse functionalization strategies, making it a preferred choice for synthetic chemists.

One of the most compelling aspects of 3'-Chloro-4'-fluoro-5'-methylacetophenone is its role in the synthesis of compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in generating novel ligands for GABA receptors, which are critical targets in treating neurological disorders such as epilepsy and anxiety. The fluoro substitution, in particular, has been shown to improve metabolic stability and binding affinity, key factors in drug development.

The pharmaceutical industry has also leveraged 3'-Chloro-4'-fluoro-5'-methylacetophenone to develop anti-inflammatory agents. By incorporating this intermediate into more complex structures, researchers have identified molecules that exhibit potent activity against inflammatory pathways without the systemic side effects associated with traditional NSAIDs. This aligns with the broader trend toward precision medicine, where targeted interventions can minimize off-target effects.

From a synthetic chemistry perspective, 3'-Chloro-4'-fluoro-5'-methylacetophenone offers a unique platform for exploring new reaction pathways. The combination of aromatic and aliphatic functional groups allows for cross-coupling reactions, cyclizations, and other transformations that yield structurally diverse products. These reactions are often catalyzed by transition metals such as palladium and copper, enabling high yields and selectivity under mild conditions.

The incorporation of computational methods into drug discovery has further highlighted the importance of 3'-Chloro-4'-fluoro-5'-methylacetophenone as an intermediate. Molecular modeling studies have predicted its interactions with biological targets, providing insights into how structural modifications can optimize pharmacokinetic properties. This computational approach complements traditional experimental methods, accelerating the drug development pipeline.

Another area where 3'-Chloro-4 '-fluoro -5 '-methylacetophenone has made an impact is in the synthesis of agrochemicals. Derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The structural versatility of this intermediate allows for fine-tuning of activity against specific pests or pathogens while maintaining environmental safety.

The role of 3 '-Chloro -4 '-fluoro -5 '-methylacetophenone in material science is also noteworthy. Its derivatives have been explored as precursors for organic semiconductors and light-emitting diodes (OLEDs). The electronic properties imparted by the chloro and fluoro substituents make these compounds suitable for applications requiring precise control over charge transport and optical characteristics.

In conclusion, 3 '-Chloro -4 '-fluoro -5 '-methylacetophenone (CAS No . 176548 -91 -7) is a multifaceted compound with broad applications across pharmaceuticals , agrochemicals , and materials science . Its unique structural features enable diverse synthetic transformations , making it an indispensable tool for researchers aiming to develop novel bioactive molecules . As our understanding of molecular interactions continues to evolve , so too will the innovative uses of this remarkable intermediate .